2-[Benzenesulfonyl(cyclopropylmethyl)amino]acetic acid

• IUPAC Name: 2-[benzenesulfonyl(cyclopropylmethyl)amino]acetic acid
• InChI: InChI=1S/C12H15NO4S/c14-12(15)9-13(8-10-6-7-10)18(16,17)11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H,14,15)
• InChI Key: AYKGCHLCQFLJCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN(CC(=O)O)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol

Description

2-[Benzenesulfonyl(cyclopropylmethyl)amino]acetic acid, also known as BSMAC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-[Benzenesulfonyl(cyclopropylmethyl)amino]acetic acid is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
2-[Benzenesulfonyl(cyclopropylmethyl)amino]acetic acid has been shown to reduce inflammation and pain in animal models, suggesting that it may have therapeutic potential for the treatment of conditions such as arthritis and other inflammatory diseases. It has also been shown to have a low toxicity profile, making it a safe candidate for further study.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[Benzenesulfonyl(cyclopropylmethyl)amino]acetic acid in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. However, one limitation is the limited availability of the compound, which may make it difficult to conduct large-scale studies.

Future Directions

There are several potential directions for future research on 2-[Benzenesulfonyl(cyclopropylmethyl)amino]acetic acid, including further studies on its mechanism of action, development of new drugs based on its structure, and investigation of its potential use in other fields such as agriculture or environmental science.
In conclusion, 2-[Benzenesulfonyl(cyclopropylmethyl)amino]acetic acid is a promising compound that has potential applications in various scientific fields. Its anti-inflammatory and antinociceptive properties make it a promising candidate for the development of new drugs for the treatment of pain and inflammation, and further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

2-[Benzenesulfonyl(cyclopropylmethyl)amino]acetic acid can be synthesized through a multistep process that involves the reaction of cyclopropylmethylamine with benzene sulfonyl chloride, followed by the addition of glycine. The resulting compound is then purified through recrystallization to obtain pure 2-[Benzenesulfonyl(cyclopropylmethyl)amino]acetic acid.

Scientific Research Applications

2-[Benzenesulfonyl(cyclopropylmethyl)amino]acetic acid has been studied for its potential use in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit anti-inflammatory and antinociceptive properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation.